3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 3-[2-[2-(4-cyanoanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C24H19N5O2S2/c25-14-17-6-8-19(9-7-17)28-22(30)16-33-24-26-10-11-29(24)20-4-1-3-18(13-20)23(31)27-15-21-5-2-12-32-21/h1-13H,15-16H2,(H,27,31)(H,28,30)
• InChI Key: ALGJMTKTMZCDAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)C#N)C(=O)NCC4=CC=CS4
• Molecular Formula: C24H19N5O2S2
• Molecular Weight: 473.6 g/mol

Description

3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H19N5O2S2 and its molecular weight is 473.57. The purity is usually 95%.
BenchChem offers high-quality 3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The chemical compound under discussion shares structural similarities with various synthesized compounds that have been characterized for potential applications in scientific research. For instance, Sailaja Rani Talupur et al. (2021) synthesized and characterized a series of compounds for antimicrobial evaluation, showcasing the role of similar compounds in developing new antimicrobial agents. The synthesis involved complex reactions highlighting the chemical versatility and potential of such compounds in creating targeted therapeutic agents (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021).

Antimicrobial and Antitumor Applications

Compounds with structural components similar to 3-(2-((2-((4-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide have shown promising results in antimicrobial and antitumor applications. W. Hamama et al. (2013) reported the synthesis of new fused and binary 1,3,4‐thiadiazoles as potential antitumor and antioxidant agents, underscoring the potential of such compounds in cancer research and treatment. These compounds were evaluated for their antitumor properties, providing a foundation for further exploration of related compounds in oncology (W. Hamama, M. Gouda, Marwa H. Badr, H. Zoorob, 2013).

Structural Analysis and Biological Activity

The structural analysis and biological activity of compounds sharing a similar framework have been extensively studied, as seen in the work of P. Sharma et al. (2016), who detailed the crystal structure of a related compound. This research highlights the importance of understanding the structural characteristics for predicting the biological activity of such compounds, paving the way for their potential therapeutic applications (P. Sharma, K. N. Subbulakshmi, B. Narayana, B. Sarojini, R. Kant, 2016).